Cas no 2172167-52-9 ({6-methylimidazo2,1-b1,3thiazol-5-yl}methanesulfonyl fluoride)

• Product Name: {6-methylimidazo2,1-b1,3thiazol-5-yl}methanesulfonyl fluoride
• CAS No: 2172167-52-9
• MF: C₇H₇FN₂O₂S₂
• MW: 234.271082162857
• CID: 6009513
• PubChem ID: 165871027
• Update Time: 2025-06-08

{6-methylimidazo2,1-b1,3thiazol-5-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {6-methylimidazo2,1-b1,3thiazol-5-yl}methanesulfonyl fluoride
• {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride
• 2172167-52-9
• EN300-1451372

• Inchi： 1S/C7H7FN2O2S2/c1-5-6(4-14(8,11)12)10-2-3-13-7(10)9-5/h2-3H,4H2,1H3
• InChI Key： CVKOWHXZQSWPDV-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)N=C2N1C=CS2)(=O)(=O)F

Computed Properties

• Exact Mass: 233.99329798g/mol
• Monoisotopic Mass: 233.99329798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.1Ų

Additional information on {6-methylimidazo2,1-b1,3thiazol-5-yl}methanesulfonyl fluoride

Recent Advances in the Study of {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl Fluoride (CAS: 2172167-52-9)

In recent years, the compound {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride (CAS: 2172167-52-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative has shown promising potential as a covalent inhibitor, particularly in the context of targeting serine hydrolases and other nucleophilic enzymes. The unique reactivity of the sulfonyl fluoride moiety allows for selective and irreversible modification of active-site residues, making it a valuable tool for both basic research and drug discovery.

Recent studies have focused on elucidating the mechanistic details of this compound's interactions with various biological targets. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride exhibits high selectivity for certain serine proteases, with minimal off-target effects. The study employed mass spectrometry and X-ray crystallography to confirm the covalent binding mode, providing structural insights that could inform the design of more potent and selective inhibitors.

Another key area of research has been the application of this compound in activity-based protein profiling (ABPP). A 2024 study published in Chemical Science utilized {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride as a probe to identify novel serine hydrolases in complex proteomes. The results highlighted its utility in uncovering previously uncharacterized enzymatic activities, opening new avenues for target discovery in diseases such as cancer and neurodegenerative disorders.

The synthetic accessibility of {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride has also been a subject of investigation. Recent advances in flow chemistry have enabled the scalable production of this compound with improved yields and purity, as reported in a 2024 Organic Process Research & Development article. These developments are critical for facilitating its broader adoption in both academic and industrial settings.

Looking ahead, researchers are exploring the potential of {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride as a starting point for the development of therapeutic agents. Preliminary in vivo studies have shown favorable pharmacokinetic properties, though further optimization is needed to address challenges such as metabolic stability and tissue distribution. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize the translational potential of this intriguing compound.